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molecular formula C13H8BrI B180350 2-Bromo-7-iodo-9H-fluorene CAS No. 123348-27-6

2-Bromo-7-iodo-9H-fluorene

Cat. No. B180350
CAS RN: 123348-27-6
M. Wt: 371.01 g/mol
InChI Key: GWUPMAMGLLLLHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07199167B2

Procedure details

A mixture of 2-bromofluorene (compound 19) (25.0 g, 0.1020 mol), glacial acetic acid (250 cm3), concentrated sulphuric acid (3 cm3) and water (20 cm3) became homogeneous on heating to 75° C. Periodic acid dihydrate (H5IO6, 4.56 g, 0.0200 mol) and pulverised 12 (10.2 g, 0.0402 mol) were added. The initial deep-purple colour changed to a brown during 2 h of heating and stirring at 75° C. Upon dilution with sodium hydrogensulphite (2.50 g) in water (25 cm3), the colour changed to yellow. The solution was subsequently diluted with water (500 cm3) and cooled to 0° C. to give a yellow precipitate. The excess liquid was decanted and the solid filtered off, washed repeatedly with cold ethanol (4×50 cm3), aqueous NaOH (5% solution, 4×50 cm3) and with water (4×50 cm3) to leave a yellow powder. The product was recrystallised from a solvent mixture of DCM and ethanol to yield a yellow powder (28.4 g, 74.9%). Melting point/° C.: 185.
Name
2-bromofluorene
Quantity
25 g
Type
reactant
Reaction Step One
Name
compound 19
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulphuric acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Periodic acid dihydrate
Quantity
4.56 g
Type
reactant
Reaction Step Two
[Compound]
Name
12
Quantity
10.2 g
Type
reactant
Reaction Step Three
Name
sodium hydrogensulphite
Quantity
2.5 g
Type
reactant
Reaction Step Four
Name
water
Quantity
25 mL
Type
solvent
Reaction Step Five
Name
water
Quantity
500 mL
Type
solvent
Reaction Step Six
Name
powder
Yield
74.9%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:14]=[CH:13][C:12]2[C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[CH2:5][C:4]=2[CH:3]=1.S(=O)(=O)(O)O.O.O.[I:22](O)(=O)(=O)=O.S([O-])(O)=O.[Na+]>O.C(O)(=O)C>[Br:1][C:2]1[CH:14]=[CH:13][C:12]2[C:11]3[C:6](=[CH:7][C:8]([I:22])=[CH:9][CH:10]=3)[CH2:5][C:4]=2[CH:3]=1 |f:2.3.4,5.6|

Inputs

Step One
Name
2-bromofluorene
Quantity
25 g
Type
reactant
Smiles
BrC1=CC=2CC3=CC=CC=C3C2C=C1
Name
compound 19
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=CC=2CC3=CC=CC=C3C2C=C1
Name
sulphuric acid
Quantity
3 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Name
acetic acid
Quantity
250 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
Periodic acid dihydrate
Quantity
4.56 g
Type
reactant
Smiles
O.O.I(=O)(=O)(=O)O
Step Three
[Compound]
Name
12
Quantity
10.2 g
Type
reactant
Smiles
Step Four
Name
sodium hydrogensulphite
Quantity
2.5 g
Type
reactant
Smiles
S(=O)(O)[O-].[Na+]
Step Five
Name
water
Quantity
25 mL
Type
solvent
Smiles
O
Step Six
Name
water
Quantity
500 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
75 °C
Stirring
Type
CUSTOM
Details
stirring at 75° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
brown during 2 h
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
of heating
TEMPERATURE
Type
TEMPERATURE
Details
cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
to give a yellow precipitate
CUSTOM
Type
CUSTOM
Details
The excess liquid was decanted
FILTRATION
Type
FILTRATION
Details
the solid filtered off
WASH
Type
WASH
Details
washed repeatedly with cold ethanol (4×50 cm3), aqueous NaOH (5% solution, 4×50 cm3) and with water (4×50 cm3)
CUSTOM
Type
CUSTOM
Details
to leave a yellow powder
CUSTOM
Type
CUSTOM
Details
The product was recrystallised from a solvent mixture of DCM and ethanol

Outcomes

Product
Name
powder
Type
product
Smiles
BrC1=CC=2CC3=CC(=CC=C3C2C=C1)I
Measurements
Type Value Analysis
AMOUNT: MASS 28.4 g
YIELD: PERCENTYIELD 74.9%
YIELD: CALCULATEDPERCENTYIELD 382.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.